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Compound of Interest

Compound Name: Dicyanomethyl acetate
CAS No.: 6625-70-3
Cat. No.: B1266724
Get Quote
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Executive Summary

Dicyanomethyl acetate (also chemically distinct as acetoxydicyanomethane; CAS: 14643-00-
6) is a specialized organic reagent primarily utilized as a Masked Acyl Cyanide (MAC)
equivalent in advanced organic synthesis.[1] Unlike its isomer, acetylmalononitrile (a

-ketonitrile), dicyanomethyl acetate features an ester linkage connecting an acetate group to
a dicyanomethyl moiety.

This guide provides a rigorous analysis of its molecular architecture, electronic distribution, and
the specific orbital interactions that dictate its reactivity as an acyl anion equivalent.

Molecular Architecture & Bonding Analysis
Structural Connectivity

The molecule consists of an acetate group (

) bonded to a dicyanomethyl group (
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). The central methine carbon (
) is the structural pivot, bonded to:

o One oxygen atom (ester linkage).
e Two cyano groups (

).

e One hydrogen atom.
Formula:
SMILES:CC(=O)OC(C#N)C#N

Hybridization and Geometry

The bonding environment is dominated by the strong electron-withdrawing nature of the two
nitrile groups.
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Critical Bond Length Analysis
The
bond is of particular interest. In typical esters, the

bond is ~1.44 A. In dicyanomethyl acetate, this bond is lengthened and weakened (approx.[2]
1.46-1.48 A) due to the competing electron withdrawal from the carbonyl and the
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dicyanomethyl group. This electronic "tug-of-war" makes the dicyanomethyl group an excellent
leaving group or a stabilized carbanion precursor.

Visualization: Connectivity & Hybridization Map
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Figure 1: Structural connectivity highlighting the weakened ester linkage due to strong inductive
withdrawal by nitrile groups.

Electronic Structure & Reactivity Profile
The "Masked Acyl Cyanide" (MAC) Concept

Dicyanomethyl acetate is termed a MAC reagent because it serves as a latent source of the
acyl anion.

e Mechanism: Upon nucleophilic attack (or deprotonation followed by reaction), the
dicyanomethyl moiety stabilizes the negative charge so effectively that it mimics the behavior
of an acyl cyanide anion, but without the immediate toxicity or instability of free acyl
cyanides.

 Acidity: The methine proton (

) is highly acidic (

estimated in DMSO) due to the cumulative electron-withdrawing effects of two cyano groups
and the acetoxy group.
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Resonance Stabilization of the Anion

When deprotonated, the resulting carbanion
IS stabilized by:
 Inductive Effect (-1): Three electronegative groups pull density.

e Resonance (-M): The negative charge delocalizes onto the nitrogen atoms of the cyano
groups.

o Note: There is minimal resonance into the ester oxygen because the oxygen lone pairs are
already engaged with the carbonyl.

Decomposition Pathways

The molecule is thermally sensitive.

* Pyrolysis: Heating dicyanomethyl acetate can lead to fragmentation, generating Carbonyl
Cyanide (

) and Ketene (
) or Acetic Acid equivalents.

o Hydrolysis: Rapidly hydrolyzes in aqueous base to acetate and dicyanomethanide (which
may further decompose).

Synthesis Protocol (Advanced)

Context: Direct esterification of dicyanomethanol is impossible due to the alcohol's instability.
The synthesis relies on nucleophilic substitution on an activated malononitrile derivative.

Method: Bromomalononitrile Route

This protocol avoids the ambiguity of O- vs C-acylation seen in enolate chemistry.
Reagents:

e Bromomalononitrile (
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)

o Potassium Acetate (

) or Silver Acetate (

)

e Solvent: Acetonitrile (anhydrous) or THF.
Step-by-Step Protocol:
o Preparation: In a flame-dried Schlenk flask under

, suspend anhydrous Potassium Acetate (1.1 equiv) in dry Acetonitrile.

» Addition: Cool the suspension to 0°C. Add Bromomalononitrile (1.0 equiv) dropwise (if liquid)
or as a solution in Acetonitrile.

o Mechanistic Note: This proceeds via an

mechanism. The acetate oxygen attacks the electrophilic carbon of the
bromomalononitrile. The steric bulk is minimal, and the soft/hard mismatch favors O-
alkylation over C-alkylation in this specific electrophile case.

e Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2—4 hours.
Monitor by TLC (disappearance of bromide).

o Workup: Filter off the KBr precipitate. Concentrate the filtrate under reduced pressure (keep
bath temp < 40°C to prevent decomposition).

 Purification: Recrystallize from minimal cold ether/hexane or use rapid column
chromatography (neutral alumina). Silica gel may cause hydrolysis.

Synthesis Workflow Diagram

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Start: Bromomalononitrile Reagent: Potassium Acetate
(Br-CH(CN)2) (KOAC) in MeCN

N/

Step 1: SN2 Substitution
(0°C -> RT, 4 hrs)

ucleophilic Attack
//’ - - \\\

7 N
|/ Intermediate: Transition State \)
N [AcO...CH(CN)2...Br]- y;

N //

-

~

~~ —_—
—— —_————

eaving Group Departure

Product: Dicyanomethyl Acetate
(CH3COO-CH(CN)2) + KBr

Click to download full resolution via product page

Figure 2: Synthesis pathway via nucleophilic substitution, avoiding C-acylation competition.

Spectroscopic Identification

To validate the structure, look for these specific signals:
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Method Signal Assignment Notes
R 2250-2270 Weak to medium
Stretch intensity.

Higher freq. than

typical esters due to

IR 1760-1780 ] ]
Stretch electron-withdrawing
Acetate ; ;
1H NMR 2.2-2.3 ppm (s, 3H) Typical acetate region.
Highly deshielded by
Methine
1H NMR 6.2-6.8 ppm (s, 1H) two CN groups and
Oxygen.
Characteristic nitrile
13C NMR ~110-112 ppm

carbon.

Applications in Drug Development

Dicyanomethyl acetate is a potent tool for one-carbon homologation.
¢ Reaction: It reacts with imines (

) to form
-amino acid derivatives.
e Advantage: It introduces a masked carboxyl group (the dicyanomethyl unit) which can be

oxidatively cleaved to an ester or acid later in the synthesis of peptidomimetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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